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Compound of Interest

Compound Name: 1-Chloro-2,5-dibutoxybenzene

Cat. No.: B1583300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Chloro-2,5-dimethoxybenzene, a

halogenated aromatic ether with significant potential as a building block in organic synthesis.

This document will delve into its chemical identity, physical and chemical properties, synthesis,

safety protocols, and potential applications, particularly within the realm of pharmaceutical and

materials science research.

Part 1: Core Chemical Identity
Chemical Name: 1-Chloro-2,5-dimethoxybenzene

Synonyms: 2-Chloro-1,4-dimethoxybenzene, Chlorohydroquinone dimethyl ether[1][2]

CAS Number: 2100-42-7[1][3]

Molecular Formula: C₈H₉ClO₂[1][3]

Molecular Weight: 172.61 g/mol [3]

Chemical Structure:
The structure of 1-Chloro-2,5-dimethoxybenzene consists of a benzene ring substituted with a

chlorine atom, and two methoxy groups at positions 2 and 5 relative to the chlorine.
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Caption: Chemical structure of 1-Chloro-2,5-dimethoxybenzene.

Part 2: Physicochemical Properties
A summary of the key physical and chemical properties of 1-Chloro-2,5-dimethoxybenzene is

presented in the table below. These properties are crucial for designing experimental setups,

purification procedures, and for predicting its behavior in different chemical environments.

Property Value Source

Appearance
Colorless to Almost colorless

clear liquid
[4]

Melting Point 8.1 °C / 46.6 °F [5]

Boiling Point 247 °C / 476.6 °F [5]

Flash Point 117 °C / 242.6 °F [5]

Autoignition Temperature 430 °C / 806 °F [5]

Density / Specific Gravity 1.210 [5]

Purity >97.0% (GC) [4]

Part 3: Synthesis and Mechanistic Insights
The primary route for the synthesis of 1-Chloro-2,5-dimethoxybenzene involves the chlorination

of 1,4-dimethoxybenzene (hydroquinone dimethyl ether).

Experimental Protocol: Chlorination of 1,4-
Dimethoxybenzene
This protocol describes a general procedure for the synthesis of 1-Chloro-2,5-

dimethoxybenzene.

Materials:

1,4-Dimethoxybenzene
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Elemental Chlorine (Cl₂)

Titanium tetrachloride (TiCl₄) (catalyst)

Dilute hydrochloric acid

1% Sodium hydroxide solution

Anhydrous magnesium sulfate

Appropriate solvent (e.g., dichloromethane)

Procedure:

Dissolve 1,4-dimethoxybenzene in a suitable solvent in a reaction vessel equipped with a

stirrer, a gas inlet, and a cooling system.

Add a catalytic amount of titanium tetrachloride to the solution.

Cool the reaction mixture to the desired temperature (e.g., 0-10 °C).

Slowly bubble elemental chlorine gas through the stirred solution. Monitor the reaction

progress using a suitable analytical technique, such as Gas Chromatography (GC).

Upon completion of the reaction, quench the reaction by adding dilute hydrochloric acid.

Separate the organic layer and wash it sequentially with water and 1% sodium hydroxide

solution to remove any unreacted chlorine and acidic byproducts.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by fractional distillation under reduced pressure to yield high-purity

1-Chloro-2,5-dimethoxybenzene.

Causality and Insights:
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The use of a Lewis acid catalyst like titanium tetrachloride is crucial for activating the aromatic

ring towards electrophilic substitution by chlorine. The reaction temperature is carefully

controlled to minimize the formation of dichlorinated and other polysubstituted byproducts. The

workup procedure is designed to effectively remove the catalyst and any side products,

ensuring the isolation of a pure compound. A potential challenge in this synthesis is the

formation of isomeric and disubstituted products, such as 2,5-dichloro-1,4-dimethoxybenzene.

[6] Therefore, careful control of stoichiometry and reaction conditions is paramount.

1,4-Dimethoxybenzene

Chlorination

Cl2, TiCl4 (catalyst)

Quench with HCl Phase Separation Wash with NaOH Dry with MgSO4 Filtration Concentration Fractional Distillation 1-Chloro-2,5-dimethoxybenzene
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Caption: A generalized workflow for the synthesis of 1-Chloro-2,5-dimethoxybenzene.

Part 4: Applications in Research and Development
1-Chloro-2,5-dimethoxybenzene serves as a versatile intermediate in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical industries. Its

substituted benzene ring allows for a variety of chemical transformations.

Precursor for Biologically Active Molecules: The chloro and methoxy groups can be further

functionalized to introduce different pharmacophores. For instance, it can be a precursor for

the synthesis of hydroxylated metabolites of polychlorinated biphenyls (PCBs), which are

important for toxicological studies.[7]

Intermediate in Dye and Pesticide Synthesis: Chlorinated hydroquinone dimethyl ethers are

valuable intermediates in the production of dyes and pesticides.[6]

Benzyne Precursor: Halogenated benzenes can serve as precursors for the generation of

highly reactive aryne intermediates, which are powerful tools in organic synthesis for the

formation of carbon-carbon and carbon-heteroatom bonds.[4]
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Part 5: Safety and Handling
As a chemical intermediate, proper handling and safety precautions are essential when

working with 1-Chloro-2,5-dimethoxybenzene.

Hazard Identification:

Acute oral toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2][8]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][8]

Specific target organ toxicity (single exposure): May cause respiratory irritation.[2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat and appropriate protective clothing.

Respiratory Protection: Use in a well-ventilated area or with a certified respirator if inhalation

risk is high.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2]

If on Skin: Wash with plenty of soap and water.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Disposal:
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Dispose of contents/container to an approved waste disposal plant.[2]
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Caption: Key safety considerations for handling 1-Chloro-2,5-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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